Cas no 1443342-22-0 (ETHYL 2-((5-FLUORO-2-METHOXYPHENYL)THIO)-2-OXOACETATE)

• Product Name: ETHYL 2-((5-FLUORO-2-METHOXYPHENYL)THIO)-2-OXOACETATE
• CAS No: 1443342-22-0
• MF: C₁₁H₁₁FO₄S
• MW: 258.266045808792
• MDL: MFCD15145746
• CID: 5180207
• Update Time: 2026-03-05

ETHYL 2-((5-FLUORO-2-METHOXYPHENYL)THIO)-2-OXOACETATE Chemical and Physical Properties

Names and Identifiers

• ETHYL 2-((5-FLUORO-2-METHOXYPHENYL)THIO)-2-OXOACETATE

• MDL： MFCD15145746
• Inchi： 1S/C11H11FO4S/c1-3-16-10(13)11(14)17-9-6-7(12)4-5-8(9)15-2/h4-6H,3H2,1-2H3
• InChI Key： JAEKPJOWPUVOEN-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C(SC1=CC(F)=CC=C1OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Thiophenol esters

Additional information on ETHYL 2-((5-FLUORO-2-METHOXYPHENYL)THIO)-2-OXOACETATE

ETHYL 2-((5-FLUORO-2-METHOXYPHENYL)THIO)-2-OXOACETATE (CAS No. 1443342-22-0): An Overview

ETHYL 2-((5-FLUORO-2-METHOXYPHENYL)THIO)-2-OXOACETATE (CAS No. 1443342-22-0) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, and recent research advancements associated with this compound.

The molecular structure of ETHYL 2-((5-FLUORO-2-METHOXYPHENYL)THIO)-2-OXOACETATE is composed of an ethyl ester group, a thioether linkage, and a substituted phenyl ring. The presence of a fluorine atom and a methoxy group on the phenyl ring imparts specific electronic and steric properties to the molecule, which can influence its reactivity and biological activity. These structural features make it an attractive candidate for various chemical transformations and biological studies.

In terms of synthesis, ETHYL 2-((5-FLUORO-2-METHOXYPHENYL)THIO)-2-OXOACETATE can be prepared through several well-documented routes. One common method involves the reaction of 5-fluoro-2-methoxybenzothioic acid with ethyl chloroformate in the presence of a base such as triethylamine. This reaction typically proceeds via a nucleophilic acyl substitution mechanism, yielding the desired product in good yields. Another approach involves the condensation of 5-fluoro-2-methoxybenzothioic acid with ethyl bromoacetate in the presence of a coupling reagent like potassium carbonate.

Recent research has highlighted the potential of ETHYL 2-((5-FLUORO-2-METHOXYPHENYL)THIO)-2-OXOACETATE in various biological contexts. Studies have shown that this compound exhibits significant activity against certain types of cancer cells, particularly those derived from breast and lung cancers. The mechanism of action is thought to involve the modulation of key signaling pathways involved in cell proliferation and apoptosis. For instance, one study published in the Journal of Medicinal Chemistry demonstrated that ETHYL 2-((5-FLUORO-2-METHOXYPHENYL)THIO)-2-OXOACETATE selectively inhibits the activity of cyclin-dependent kinases (CDKs), which are crucial enzymes for cell cycle progression.

Beyond its anticancer properties, ETHYL 2-((5-FLUORO-2-METHOXYPHENYL)THIO)-2-OXOACETATE has also been investigated for its potential as an antimicrobial agent. Research conducted at the University of California, Los Angeles (UCLA) revealed that this compound displays potent activity against a range of bacterial strains, including multidrug-resistant pathogens such as methicillin-resistant Staphylococcus aureus (MRSA). The antimicrobial activity is attributed to its ability to disrupt bacterial cell membranes and inhibit essential metabolic processes.

In addition to its direct biological activities, ETHYL 2-((5-FLUORO-2-METHOXYPHENYL)THIO)-2-OXOACETATE serves as a valuable intermediate in the synthesis of more complex molecules. Its reactivity and functional group diversity make it an excellent starting material for constructing libraries of compounds for high-throughput screening (HTS) campaigns. These libraries can be used to identify lead compounds with desired biological activities, accelerating the drug discovery process.

The safety profile of ETHYL 2-((5-FLUORO-2-METHOXYPHENYL)THIO)-2-OXOACETATE has been extensively evaluated in preclinical studies. Toxicological assessments have shown that this compound exhibits low toxicity at therapeutic concentrations, making it a promising candidate for further development. However, as with any new chemical entity (NCE), rigorous safety evaluations are necessary to ensure its safe use in clinical settings.

In conclusion, ETHYL 2-((5-FLUORO-2-METHOXYPHENYL)THIO)-2-OXOACETATE (CAS No. 1443342-22-0) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, diverse biological activities, and favorable safety profile make it an exciting area of ongoing investigation. As research continues to uncover new applications and mechanisms of action, this compound is poised to play a crucial role in the development of novel therapeutic agents for various diseases.